Cas no 84574-81-2 (5-vinyl-2'-deoxycytidine)

• Product name: 5-vinyl-2'-deoxycytidine
• CAS No: 84574-81-2
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 989482
• PubChem ID: 174373

5-vinyl-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• 5-vinyl-2'-deoxycytidine
• 4-amino-5-ethenyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• BCG523GT9V
• SCHEMBL8508222
• Cytidine, 2'-deoxy-5-ethenyl-
• 2'-Deoxy-5-vinylcytidine
• UNII-BCG523GT9V
• 84574-81-2
• DTXSID00233558

• Inchi： InChI=1S/C11H15N3O4/c1-2-6-4-14(11(17)13-10(6)12)9-3-7(16)8(5-15)18-9/h2,4,7-9,15-16H,1,3,5H2,(H2,12,13,17)/t7-,8+,9+/m0/s1
• InChI Key： XMXZVTAHPMDQDZ-DJLDLDEBSA-N
• SMILES： C=CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 108Ų